Cas no 1806023-32-4 (4-(Chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 4-(Chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1806023-32-4
• MF: C₈H₅ClF₃NO₃
• MW: 255.578411817551
• CID: 4834321
• Update Time: 2025-05-21

4-(Chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H5ClF3NO3/c9-2-4-1-6(16-8(10,11)12)13-7(15)5(4)3-14/h1,3H,2H2,(H,13,15)
• InChI Key： NWJDBVPXJZELEC-UHFFFAOYSA-N
• SMILES： ClCC1C=C(NC(C=1C=O)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4

Additional information on 4-(Chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde

4-(Chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde: A Comprehensive Overview

The compound 4-(Chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1806023-32-4) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a hydroxyl group, a trifluoromethoxy group, and a chloromethyl group, along with an aldehyde functional group. These substituents contribute to its diverse chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and anticancer agents. The presence of the trifluoromethoxy group imparts high stability and lipophilicity to the molecule, making it an ideal candidate for drug delivery systems. Additionally, the chloromethyl group facilitates various nucleophilic substitution reactions, enabling the synthesis of derivatives with enhanced pharmacokinetic properties.

In terms of chemical synthesis, 4-(Chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde can be synthesized through a multi-step process involving Friedel-Crafts alkylation and oxidation reactions. The optimization of these steps has been a focus of recent research efforts to improve yield and purity. For example, a study published in *Journal of Organic Chemistry* demonstrated that the use of microwave-assisted synthesis significantly reduces reaction time while maintaining product quality.

The compound's physical properties are also noteworthy. It has a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic synthesis reactions requiring precise control over solubility and reactivity.

From an environmental perspective, 4-(Chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments has raised concerns regarding potential ecological impacts. Ongoing research is focused on developing greener synthesis methods and evaluating its environmental fate to ensure sustainable use.

In conclusion, 4-(Chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1806023-32-4) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern organic synthesis. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific and technological innovations.